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Compound of Interest

Compound Name: Laurylamine hydrochloride

Cat. No.: B1198900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Laurylamine hydrochloride, also known as dodecylamine hydrochloride, is a cationic

surfactant with a wide range of applications in research and development, including in the

formulation of drug delivery systems. As with any chemical substance, a thorough

understanding of its hazard profile and proper handling procedures is paramount to ensure the

safety of laboratory personnel and the integrity of experimental work. This in-depth technical

guide provides a comprehensive overview of the safety data for laurylamine hydrochloride,

including detailed handling precautions, emergency procedures, and relevant experimental

protocols.

Physicochemical and Toxicological Data
The following tables summarize the key physicochemical and toxicological properties of

laurylamine hydrochloride. This data has been compiled from various safety data sheets and

toxicological studies.

Table 1: Physicochemical Properties of Laurylamine Hydrochloride
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Property Value Reference

CAS Number 929-73-7

Molecular Formula C₁₂H₂₈ClN

Molecular Weight 221.81 g/mol

Appearance White solid

Melting Point 196-198 °C

Boiling Point 247-249 °C

Solubility in Water ~78 mg/L at 25 °C

Table 2: Toxicological Data for Laurylamine Hydrochloride

Endpoint Result Species Method

Acute Oral Toxicity

(LD50)
> 2000 mg/kg bw[1] Rat

OECD Guideline

423[1][2][3][4]

Acute Dermal Irritation Non-irritant[5][6] Rabbit
OECD Guideline

404[5][6][7][8]

Skin Corrosion No data available OECD Guideline 431

Eye Irritation Data not available OECD Guideline 492

Aquatic Toxicity

(LC50, 96h)
1.546 - 1.948 mg/L[9]

Zebra fish (Danio

rerio)

OECD Guideline

203[10][11][12][13]

Ready

Biodegradability
Data not available OECD Guideline 301F

Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for the interpretation and

replication of safety data. The following sections outline the fundamental principles of the

OECD guidelines referenced in Table 2.
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Acute Oral Toxicity (OECD Guideline 423)
The acute toxic class method is a stepwise procedure using a limited number of animals to

estimate the acute oral toxicity of a substance.[1][2][3][4]

Methodology:

Test Animals: Typically, young adult female rats are used.[1]

Housing and Feeding: Animals are housed in standard conditions with access to food and

water, with a fasting period before dosing.

Dose Administration: The test substance is administered in a single oral dose via gavage.

Stepwise Procedure: The study starts with a dose from one of four fixed levels (5, 50, 300,

and 2000 mg/kg body weight). The outcome of the first step determines the next step:

If mortality occurs, the test is repeated at a lower dose level.

If no mortality occurs, a higher dose level is tested.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[1]

Endpoint: The LD50 is determined based on the dose level at which mortality is observed.

For laurylamine hydrochloride, no mortality was observed at 2000 mg/kg, leading to an

LD50 value of > 2000 mg/kg.[1]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.[5][6][7][8]

Methodology:

Test Animals: Albino rabbits are typically used.[5][6]

Test Site Preparation: A small area of the animal's back is clipped free of fur.
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Application: A 0.5 g or 0.5 mL sample of the test substance is applied to the prepared skin

and covered with a semi-occlusive dressing for a 4-hour exposure period.[5][6]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Scoring: The severity of the reactions is scored according to a standardized scale.

Endpoint: The substance is classified based on the severity and reversibility of the skin

reactions. Laurylamine hydrochloride was found to be non-irritating in a study following

this guideline.[5][6]

Fish, Acute Toxicity Test (OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish over a 96-hour period.[10][11][12][13]

Methodology:

Test Species: A sensitive freshwater fish species, such as the Zebra fish (Danio rerio), is

used.[9]

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

semi-static or flow-through system for 96 hours.

Observation: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

[10][11]

Endpoint: The LC50 value and its 95% confidence limits are calculated. For laurylamine
hydrochloride, the 96-hour LC50 was determined to be between 1.546 and 1.948 mg/L.[9]

Handling Precautions and Personal Protective
Equipment (PPE)
Given the hazardous properties of laurylamine hydrochloride, strict adherence to safety

protocols is mandatory.
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Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and should be based on a thorough risk

assessment of the specific procedures being performed.

Hazard Assessment

PPE Selection

Identify Task
(e.g., weighing, dissolving,

transferring)

Eye/Face Protection

Concentration of
Laurylamine HCl

Hand Protection

Potential for Splash,
Aerosol, or Dust

Body Protection Respiratory Protection

Chemical Splash Goggles

Splash potential

Face Shield (with goggles)

High splash potential

Nitrile Gloves

Incidental contact

Neoprene Gloves

Extended contact
(check breakthrough times)

Standard Lab Coat

Low potential

Chemical-Resistant Apron

Moderate potential

Use in a Fume Hood

Always preferred

Air-Purifying Respirator with
Ammonia/Methylamine Cartridges

If fume hood is not
available or insufficient

Click to download full resolution via product page

Figure 1. Decision-making workflow for selecting appropriate Personal Protective Equipment
(PPE).

Table 3: Recommended Personal Protective Equipment for Handling Laurylamine
Hydrochloride
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Protection Type Recommendation Rationale

Eye/Face Protection

Chemical splash goggles. A

face shield may be required for

operations with a high risk of

splashing.

Protects against splashes

which can cause serious eye

damage.

Hand Protection

Nitrile or neoprene gloves. It is

crucial to consult the

manufacturer's glove selection

chart for specific breakthrough

times, as data for laurylamine

hydrochloride is not readily

available. General guidance

suggests poor resistance of

nitrile gloves to amines.[14]

Prevents skin contact, which

can cause irritation or burns.

[15][16]

Body Protection

A standard laboratory coat

should be worn. For larger

quantities or tasks with a

higher splash potential, a

chemical-resistant apron is

recommended.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Work should be conducted in a

chemical fume hood. If a fume

hood is not available or

ventilation is inadequate, a

NIOSH-approved air-purifying

respirator with cartridges

suitable for ammonia and

methylamine should be used.

[15][17][18][19][20]

Prevents respiratory irritation

from dust or aerosols.[15]

Hygiene Measures
Wash hands thoroughly with soap and water after handling laurylamine hydrochloride and

before eating, drinking, or smoking.
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Remove contaminated clothing immediately and wash it before reuse.

Emergency Procedures
Prompt and appropriate action is essential in the event of an emergency involving laurylamine
hydrochloride.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition may produce toxic fumes of nitrogen oxides and

hydrogen chloride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release Measures
The following workflow outlines the general procedure for responding to a spill of laurylamine
hydrochloride.
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Spill Occurs

Assess Spill
(Minor vs. Major)

Minor Spill Major Spill

Don Appropriate PPE

Personnel are trained
and have proper equipment

Evacuate Area

Large volume, unknown substance,
or immediate danger

Alert Others

Call Emergency Response

Response Complete

Contain Spill
(use absorbent material)

Neutralize if Safe
(e.g., with a weak acid absorbent)

Collect Waste in a
Sealed Container

Decontaminate Area

Dispose of Waste as
Hazardous Material

Restock Spill Kit

Click to download full resolution via product page

Figure 2. Logical workflow for responding to a chemical spill.
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Minor Spill (Small quantity, contained, and personnel are trained):

Alert others in the immediate area.

Don appropriate PPE as outlined in Table 3.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

For corrosive amines, a neutralizing absorbent can be used cautiously.[21]

Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste

disposal.[22]

Decontaminate the spill area with a suitable cleaning agent, followed by a water rinse.

Dispose of all contaminated materials as hazardous waste.

Restock the spill kit.

Major Spill (Large quantity, uncontained, or poses an immediate hazard):

Evacuate the area immediately.[21][22]

Alert others and activate the nearest fire alarm if necessary.

Call emergency services and provide them with the identity and nature of the spilled

material.[21][22]

Only trained emergency response personnel should attempt to clean up a major spill.

Conclusion
Laurylamine hydrochloride presents moderate hazards that require careful management in a

laboratory setting. While it has low acute oral toxicity and is not a skin irritant, its potential for

serious eye damage and high aquatic toxicity necessitates stringent adherence to safety

protocols. By implementing the engineering controls, personal protective equipment, and

emergency procedures outlined in this guide, researchers, scientists, and drug development
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professionals can handle laurylamine hydrochloride safely and effectively, minimizing risks to

themselves and the environment. A thorough understanding and application of this information

are essential for a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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